Cas no 2166640-13-5 (4-formyl-1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-formyl-1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2166640-13-5
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 6172563
• PubChem ID: 165523008
• Update Time: 2025-10-29

4-formyl-1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid
• 2166640-13-5
• EN300-1294437

• Inchi： 1S/C10H13N3O3/c14-6-7-5-13(12-9(7)10(15)16)8-1-3-11-4-2-8/h5-6,8,11H,1-4H2,(H,15,16)
• InChI Key： OVMOJBYPOVBEGW-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=CN(C2CCNCC2)N=1)=O

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 84.2Ų

Additional information on 4-formyl-1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 4-formyl-1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2166640-13-5)

The compound 4-formyl-1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2166640-13-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole core with formyl and carboxylic acid functional groups, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in designing kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) therapeutics.

In recent years, the demand for heterocyclic compounds like 4-formyl-1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid has surged due to their role in addressing modern medical challenges. For instance, its piperidine moiety is a common pharmacophore in drugs targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. This aligns with the growing public interest in brain health and cognitive enhancement, as evidenced by frequent searches for "neuroprotective compounds" and "piperidine derivatives in medicine" on platforms like Google Scholar and PubMed.

The synthetic versatility of CAS No. 2166640-13-5 also positions it as a key player in green chemistry initiatives. With increasing scrutiny on sustainable synthesis methods, researchers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This resonates with the global push toward ESG (Environmental, Social, and Governance) compliance in the chemical industry, a topic frequently queried in AI-driven market analyses.

From a technical perspective, the carboxylic acid group in 4-formyl-1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid allows for further derivatization, enabling the creation of amide or ester derivatives. Such modifications are critical in optimizing drug bioavailability and target selectivity, addressing common hurdles in precision medicine. Online forums and Q&A platforms often feature questions like "how to improve solubility of pyrazole derivatives", highlighting the relevance of this compound's properties.

In summary, 4-formyl-1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its multifaceted applications—from CNS drug design to sustainable synthesis—make it a compelling subject for both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing health and environmental challenges of our time.